Cas no 91527-91-2 (Ethanone, 1-[5-chloro-2-[[4-(1-methylethyl)phenyl]thio]phenyl]-)

• Product Name: Ethanone, 1-[5-chloro-2-[[4-(1-methylethyl)phenyl]thio]phenyl]-
• CAS No: 91527-91-2
• MF: C₁₇H₁₇ClOS
• MW: 304.834282636642
• CID: 2814083
• PubChem ID: 627652
• Update Time: 2025-04-21

Ethanone, 1-[5-chloro-2-[[4-(1-methylethyl)phenyl]thio]phenyl]- Chemical and Physical Properties

Names and Identifiers

• 1-(5-Chloro-2-[(4-isopropylphenyl)sulfanyl]phenyl)ethanone #
• Ethanone, 1-[5-chloro-2-[4-(1-methylethyl)phenylthio]phenyl]-
• 91527-91-2
• AE-641/00133005
• Ethanone, 1-[5-chloro-2-[[4-(1-methylethyl)phenyl]thio]phenyl]-
• NULCEELOKIFALL-UHFFFAOYSA-N
• DTXSID70347898
• 1-{5-chloro-2-[(4-isopropylphenyl)sulfanyl]phenyl}ethanone
• Ethanone, 1-[5-chloro-2-(4-isopropylphenylthio)phenyl]-

• Inchi： 1S/C17H17ClOS/c1-11(2)13-4-7-15(8-5-13)20-17-9-6-14(18)10-16(17)12(3)19/h4-11H,1-3H3
• InChI Key： NULCEELOKIFALL-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=C(C(C)=O)C=1)SC1C=CC(=CC=1)C(C)C

Computed Properties

• Exact Mass: 304.0688640Da
• Monoisotopic Mass: 304.0688640Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 20
• Rotatable Bond Count: 4
• Complexity: 323
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.4
• Topological Polar Surface Area: 42.4Ų